4-Bromo-3,5-dimethylthiophene-2-carbaldehyde
Cat. No. B8716507
M. Wt: 219.10 g/mol
InChI Key: PVYXGQWBXKVQSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04256878
Procedure details
15.0 G. of 2,4-dibromo-3,5-dimethylthiophene was dissolved in 250 ml. of anhydrous ether and cooled to -70° C. with stirring under argon. 24 Ml. of a 2.4 M sodium of n-butyl lithium was slowly added to the solution and the mixture was warmed to -35° C. for 10 minutes, and then cooled again to -70° C. 7.3 G. of dimethylformamide was added slowly to the mixture and the reaction mixture was warmed to room temperature for 14 hours. The resulting solution was poured into ice water, stirred for 20 minutes and extracted with ethyl ether. The ether extracts were combined, washed with an aqueous solution of 5% sodium carbonate, saturated sodium chloride solution, dried with sodium sulfate, filtered and evaporated to yield 4-bromo-3,5-dimethylthiophene-2-carboxaldehyde, m.p. 44°-45° C.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[S:3][C:4]([CH3:9])=[C:5]([Br:8])[C:6]=1[CH3:7].C[CH2:11][O:12]CC.[Na].C([Li])CCC>CN(C)C=O>[Br:8][C:5]1[C:6]([CH3:7])=[C:2]([CH:11]=[O:12])[S:3][C:4]=1[CH3:9] |^1:14|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
|
BrC=1SC(=C(C1C)Br)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
CCOCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
|
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(CCC)[Li]
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Step Four
[Compound]
|
Name
|
ice water
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
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Step Five
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
CN(C=O)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
-35 °C
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Stirring
|
Type
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CUSTOM
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Details
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with stirring under argon
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled again to -70° C
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TEMPERATURE
|
Type
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TEMPERATURE
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Details
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the reaction mixture was warmed to room temperature for 14 hours
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Duration
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14 h
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STIRRING
|
Type
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STIRRING
|
|
Details
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stirred for 20 minutes
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Duration
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20 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl ether
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WASH
|
Type
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WASH
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Details
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washed with an aqueous solution of 5% sodium carbonate, saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with sodium sulfate
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FILTRATION
|
Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
|
evaporated
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Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
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BrC=1C(=C(SC1C)C=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
